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Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B15553296

A Comparative Guide to the Quality and Purity of
Solvent Red 179

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quality and purity standards for
Solvent Red 179, a yellowish-red oil-soluble dye, benchmarked against common alternatives,
Solvent Red 135 and Solvent Orange 60. While Solvent Red 179 is not officially listed in the
United States Pharmacopeia (USP) or the British Pharmacopoeia (BP), manufacturers often
reference these standards as a measure of high quality and purity, particularly for applications
in sensitive materials such as medical device plastics and food packaging. This document
outlines key quality parameters, analytical methods for their assessment, and a comparative
analysis of performance characteristics.

Comparative Analysis of Quality and Purity
Specifications

The quality of solvent dyes is determined by a combination of physical properties, purity levels,
and performance characteristics. The following tables summarize the available data for Solvent
Red 179 and two common alternatives.

Table 1: Physical and Chemical Properties
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Property Solvent Red 179 Solvent Red 135 Solvent Orange 60
CAS Number 6829-22-7 20749-68-2 6925-69-5
Molecular Formula C22H12N20 C18HeClaN20 CisH10N20
] Yellowish-orange
Appearance Yellowish-red powder Red powder
powder
Melting Point 251-256 °C ~318 °C ~230 °C
Purity >99% - 99.5% >99% Not specified
Soluble in organic Soluble in organic Soluble in organic
Solubility solvents, insoluble in solvents, insoluble in solvents, insoluble in

water.

water.

water.

Table 2: Performance Characteristics

Performance Metric

Solvent Red 179

Solvent Red 135

Solvent Orange 60

Heat Resistance

Up to 350°C (in PC)

Up to 340°C (in PC)

Up to 300°C (in PS,
ABS, PC)

Light Fastness (Blue
Wool Scale)

7-8

Primary Applications

Engineering plastics
(PS, HIPS, ABS, PC,
PET, PA)

Plastics (PS, PET, PA,
PC, ABS)

Plastics (PS, HIPS,
ABS, PC, PET,
PMMA)

Potential Impurities

Unreacted starting
materials, synthesis

by-products

Hexachlorobenzene
(HCB), unreacted

starting materials

Unreacted starting
materials, synthesis

by-products

Experimental Protocols

Accurate assessment of solvent dye quality relies on standardized analytical methods. Below

are detailed protocols for key quality control tests.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is used to determine the purity of the solvent dye and to identify and quantify any
impurities.

¢ Instrumentation: A standard HPLC system equipped with a UV-Vis detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).

o Mobile Phase: A gradient of acetonitrile and water is typically used. For example, a linear
gradient from 60% acetonitrile to 100% acetonitrile over 20 minutes.

e Flow Rate: 1.0 mL/min.

» Detection: UV detection at the wavelength of maximum absorbance for the specific dye (e.g.,
determined by a UV-Vis scan).

o Sample Preparation: Accurately weigh approximately 10 mg of the dye standard or sample
and dissolve in 100 mL of a suitable solvent (e.g., acetonitrile) to create a stock solution.
Further dilute as necessary to fall within the linear range of the detector.

e Procedure: Inject a known volume (e.g., 20 pL) of the sample solution into the HPLC system.
The purity is calculated by the area percentage method, where the area of the main peak is
divided by the total area of all peaks.

Identification and Quantification of Volatile Impurities by
Gas Chromatography-Mass Spectrometry (GC-MS)

This method is particularly useful for identifying and quantifying volatile organic impurities, such
as residual solvents or by-products like hexachlorobenzene (HCB) in Solvent Red 135.

e Instrumentation: A GC-MS system.
e Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 pm film thickness).

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
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o Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few minutes,
then ramp up to a high temperature (e.g., 300°C) to elute all components.

« Injection: Splitless injection of a sample solution.

e Mass Spectrometer: Operated in full scan mode to identify unknown impurities and in
selected ion monitoring (SIM) mode for quantification of known impurities against a standard.

e Sample Preparation: Dissolve a known amount of the dye in a suitable solvent and, if
necessary, perform a liquid-liquid extraction to concentrate the volatile impurities.

Light Fastnhess Testing

This test determines the resistance of the colorant to fading when exposed to light.

» Methodology: Based on the principles of ASTM D4303, samples of the dye incorporated into
a plastic matrix are exposed to a standardized light source (e.g., a xenon arc lamp) that
simulates sunlight.

e Procedure: The color change of the exposed sample is periodically measured using a
spectrophotometer or colorimeter and compared to an unexposed control sample. The
degree of fading is rated against the Blue Wool Scale, where a rating of 8 indicates the
highest light fastness.

Heat Resistance Testing

This test evaluates the stability of the dye at high temperatures, which is crucial for its use in
plastics processing.

* Methodology: The dye is incorporated into a specific polymer (e.g., polystyrene,
polycarbonate) at a defined concentration. The colored plastic is then subjected to
progressively higher temperatures in an injection molding machine or an oven for a set
period (e.g., 5 minutes).

» Evaluation: The color of the plastic at each temperature is compared to a sample processed
at a lower, stable temperature. The heat resistance is defined as the maximum temperature
at which no significant color change occurs.
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Visualizing Quality Assessment and Comparison

To better illustrate the workflows and relationships in assessing Solvent Red 179, the following

diagrams are provided.
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Quality Assessment Workflow for Solvent Dyes
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Comparative Analysis Framework for Solvent Dyes

To cite this document: BenchChem. [Assessing the quality and purity standards (USP, BP)
for Solvent Red 179]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553296#assessing-the-quality-and-purity-

standards-usp-bp-for-solvent-red-179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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